Cas no 2097923-64-1 (2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole
• CAS No: 2097923-64-1
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6136593
• PubChem ID: 126850703
• Update Time: 2025-05-20

2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole
• F6478-3111
• AKOS032465364
• 1,3-benzothiazol-2-yl-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]methanone
• 2097923-64-1
• 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole

• Inchi： 1S/C17H16N4O2S/c1-11-18-8-6-15(19-11)23-12-7-9-21(10-12)17(22)16-20-13-4-2-3-5-14(13)24-16/h2-6,8,12H,7,9-10H2,1H3
• InChI Key： KPZBFLJTHUCDFZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CCC(C1)OC1C=CN=C(C)N=1)=O

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole

Introduction to 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole (CAS No. 2097923-64-1)

2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2097923-64-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple functional groups, including a pyrrolidine ring, a benzothiazole moiety, and a methylpyrimidine substituent, makes this molecule a versatile scaffold for drug discovery and development.

The structural composition of 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole is meticulously designed to interact with biological targets in a specific manner. The benzothiazole ring is known for its role in various pharmacological applications, while the pyrrolidine and methylpyrimidine components contribute to the compound's ability to modulate biological pathways. This combination of structural features has positioned the compound as a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease processes. 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole has been investigated for its potential as an inhibitor in several therapeutic areas. Its molecular structure suggests that it may interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain kinases, making it a valuable tool for studying enzyme function and developing novel therapeutic strategies.

The synthesis of 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyrrolidine carbonyl group and the methoxypyrrimidine substituent are particularly challenging steps that demand expertise in organic synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole is its potential as a lead compound for drug development. By modifying its structure, researchers can explore variations that enhance its biological activity and reduce potential side effects. This flexibility makes it an attractive candidate for structure-based drug design approaches. Computational modeling and high-throughput screening techniques are being employed to identify derivatives with improved pharmacokinetic properties.

The biological activity of 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole has been studied in various cellular and animal models. Initial experiments have shown promising results in terms of target inhibition and modulation of disease-related pathways. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. Researchers are particularly interested in its role in treating conditions such as cancer, inflammation, and neurological disorders.

Recent advancements in chemical biology have provided new tools for understanding how small molecules interact with biological systems. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding mode of 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole with its target proteins. These insights have not only enhanced our understanding of its biological activity but also guided the design of more effective derivatives.

The pharmaceutical industry has taken note of the potential of 2-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}-1,3-benzothiazole as a lead compound for drug development. Several companies are now engaged in collaborative research projects aimed at optimizing its properties for clinical use. These efforts include improving its solubility, bioavailability, and metabolic stability while maintaining or enhancing its biological activity.

The future prospects for 2-{3-[ ( 2 - Methyl pyrimidin - 4 - yl ) oxy ] py r rol id ine - 1 - carb on y l ] - 1 , 3 - b enz o thia z ole are bright, with ongoing research expected to yield significant breakthroughs. As our understanding of biological pathways continues to expand, so does the potential for this compound to contribute to new therapeutic interventions. The combination of computational chemistry, synthetic organic chemistry, and biochemical assays will be crucial in realizing this potential.